Cas no 95672-91-6 (Oxiranemethanol, 3-[(phenylmethoxy)methyl]-)
95672-91-6 structure
Product Name:Oxiranemethanol, 3-[(phenylmethoxy)methyl]-
CAS No:95672-91-6
MF:C11H14O3
MW:194.227063655853
CID:751724
PubChem ID:3934498
Update Time:2025-04-19
Oxiranemethanol, 3-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxiranemethanol, 3-[(phenylmethoxy)methyl]-
- [3-(phenylmethoxymethyl)oxiran-2-yl]methanol
- SCHEMBL8662256
- threo-4-(benzyloxy)-2,3-epoxy-1-butanol
- 4-benzyloxy-2,3-epoxybutan-1-ol
- KSQBAPLQXNCSOC-UHFFFAOYSA-N
- 4-benzyloxy-2,3-epoxy-1-butanol
- DTXSID00398070
- 95672-91-6
-
- Inchi: 1S/C11H14O3/c12-6-10-11(14-10)8-13-7-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
- InChI Key: KSQBAPLQXNCSOC-UHFFFAOYSA-N
- SMILES: O1C(CO)C1COCC1C=CC=CC=1
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 42Ų
Oxiranemethanol, 3-[(phenylmethoxy)methyl]- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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